2-(1H-indol-3-yl)-1-(3-phenylazepan-1-yl)ethanone

• IUPAC Name: 2-(1H-indol-3-yl)-1-(3-phenylazepan-1-yl)ethanone
• InChI: InChI=1S/C22H24N2O/c25-22(14-19-15-23-21-12-5-4-11-20(19)21)24-13-7-6-10-18(16-24)17-8-2-1-3-9-17/h1-5,8-9,11-12,15,18,23H,6-7,10,13-14,16H2
• InChI Key: YZUHOWGFKMCNJM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC(C1)C2=CC=CC=C2)C(=O)CC3=CNC4=CC=CC=C43
• Molecular Formula: C22H24N2O
• Molecular Weight: 332.4 g/mol

Description

2-(1H-indol-3-yl)-1-(3-phenylazepan-1-yl)ethanone, also known as Y-2, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the indole-based family of compounds, which have been studied for their diverse biological activities. In

Scientific Research Applications

Antibacterial and Antifungal Activities

A study detailed the synthesis of novel 1H-indole derivatives, including compounds structurally related to 2-(1H-indol-3-yl)-1-(3-phenylazepan-1-yl)ethanone, demonstrating significant antimicrobial activities. These derivatives were tested against both Gram-positive and Gram-negative bacteria, as well as fungi such as Aspergillus niger and Candida albicans, showing promising antibacterial and antifungal effects Synthesis of some novel 1H-indole derivatives with antibacterial activity and antifungal activity.

Anti-inflammatory Agents

Another research focus is the development of new chalcone derivatives from 1H-indole for their anti-inflammatory properties. These derivatives have been evaluated in vivo using animal models, showing potential as anti-inflammatory agents. This indicates the broader applicability of 1H-indole derivatives in developing treatments for inflammation-related conditions Synthesis and Biological Evaluation of Some New Chalcone Derivatives as Anti-inflammatory Agents.

Synthesis Techniques

Efficient synthesis methods for bis(1H-indol-3-yl)ethanones, closely related to the compound of interest, were explored using B(HSO4)3 as a catalyst. These methods offer advantages such as short reaction times and high yields, which are crucial for pharmaceutical synthesis and the exploration of new therapeutic compounds B(HSO4)3 as an Efficient Catalyst for the Syntheses of Bis(1H -Indol-3-yl)ethanones and Bis(benzotriazol-1-yl)ethanones.

Antimicrobial Activity of Indole Derivatives

A novel series of indole-based 1,3,4-oxadiazoles, including derivatives that resemble the chemical structure of this compound, were synthesized and tested for their antimicrobial activity. These compounds have shown significant potential in targeting bacterial and fungal pathogens, indicating their usefulness in developing new antimicrobial agents Synthesis and characterization of some novel indole based 1,3,4-oxadiazoles with antimicrobial activity.